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Compound of Interest
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Cat. No.: B11931287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the hydrodynamic radius (Rₕ) of methoxy-

polyethylene glycol-hydroxyl with 21 ethylene glycol repeat units (m-PEG21-OH). The

hydrodynamic radius is a critical physicochemical parameter that defines the effective size of a

molecule in solution, influencing its diffusion, viscosity, and in vivo behavior, such as renal

clearance and circulation half-life. This document details the properties of m-PEG21-OH,

outlines the primary experimental methods for determining its hydrodynamic radius, and

presents this data in a clear, structured format for scientific and drug development applications.

Physicochemical Properties of m-PEG21-OH
m-PEG21-OH is a discrete, monodisperse polyethylene glycol oligomer. Its properties are well-

defined, making it a useful building block in bioconjugation, drug delivery, and nanotechnology.

The key quantitative data for this molecule are summarized below.

Property Value Method of Determination

Molecular Formula CH₃(OCH₂CH₂)₂₁OH -

Average Molecular Weight ~973.1 g/mol Calculation

Polydispersity Index (PDI) 1.0 Defined as a discrete molecule

Estimated Hydrodynamic

Radius (Rₕ)
~0.78 - 0.85 nm

Calculation based on empirical

models for PEG polymers.[1]
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Note: The hydrodynamic radius is an experimentally determined value that can be influenced

by solvent and temperature. The value presented is an estimate based on established

empirical formulas for polyethylene glycols of similar molecular weight.[1]

The Concept of Hydrodynamic Radius
The hydrodynamic radius, or Stokes radius, is the radius of a hypothetical hard sphere that

diffuses at the same rate as the particle or molecule being measured.[2][3] For a flexible

polymer like PEG, which exists in solution as a dynamic, random coil, the Rₕ represents the

effective size of this solvated molecule as it tumbles and moves through the solvent.[4] It is a

crucial parameter because it directly relates to the translational diffusion coefficient (D) of the

molecule through the Stokes-Einstein equation.

The Stokes-Einstein equation is fundamental to this measurement:

Rₕ = (kₛT) / (6πηD)

Where:

kₛ is the Boltzmann constant.

T is the absolute temperature.

η is the viscosity of the solvent.

D is the translational diffusion coefficient.

This relationship underscores that by experimentally measuring the diffusion coefficient, one

can accurately calculate the hydrodynamic radius.
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Concept of Hydrodynamic Radius for m-PEG21-OH Governing Relationship

m-PEG21-OH
(Flexible Polymer Coil)

Equivalent Hydrodynamic Sphere
(Radius = Rₕ)

Translational
Diffusion Coefficient (D)

Hydrodynamic
Radius (Rₕ)
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start_node process_node analysis_node result_node 1. Sample Preparation
(Dissolve & Filter m-PEG21-OH)

2. Instrument Setup
(Set Solvent, Temp, Angle)

3. DLS Measurement
(Acquire Intensity Fluctuations)

4. Data Processing
(Generate Autocorrelation Function)

5. Analysis
(Calculate Diffusion Coefficient, D)

6. Stokes-Einstein Equation
(Calculate Hydrodynamic Radius, Rₕ)

Result:
Hydrodynamic Radius (Rₕ)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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